Cas no 2138379-75-4 (2-(1-bromocyclopropyl)ethynyltrimethylsilane)

• Product Name: 2-(1-bromocyclopropyl)ethynyltrimethylsilane
• CAS No: 2138379-75-4
• MF: C₈H₁₃BrSi
• MW: 217.178322553635
• MDL: MFCD31559492
• CID: 4641145
• PubChem ID: 132351272
• Update Time: 2025-11-01

2-(1-bromocyclopropyl)ethynyltrimethylsilane Chemical and Physical Properties

Names and Identifiers

• Cyclopropane, 1-bromo-1-[2-(trimethylsilyl)ethynyl]-
• [2-(1-bromocyclopropyl)ethynyl]trimethylsilane
• 2-(1-bromocyclopropyl)ethynyltrimethylsilane

• MDL： MFCD31559492
• Inchi： 1S/C8H13BrSi/c1-10(2,3)7-6-8(9)4-5-8/h4-5H2,1-3H3
• InChI Key： MGBBZXIRFJKWFY-UHFFFAOYSA-N
• SMILES： C1(Br)(C#C[Si](C)(C)C)CC1

Additional information on 2-(1-bromocyclopropyl)ethynyltrimethylsilane

2-(1-bromocyclopropyl)ethynyltrimethylsilane: A Versatile Synthetic Intermediate in Modern Medicinal Chemistry

2-(1-bromocyclopropyl)ethynyltrimethylsilane (CAS No. 2138379-75-4) represents a critical component in the development of advanced pharmaceutical compounds. This organosilicon compound combines the reactivity of a bromocyclopropyl group with the unique properties of an ethynyltrimethylsilane moiety. Recent studies in synthetic organic chemistry have highlighted its potential as a building block for creating complex molecules with diverse biological activities, particularly in the design of targeted drug delivery systems.

Structurally, 2-(1-bromocyclopropyl)ethynyltrimethylsilane features a three-membered cyclopropyl ring substituted with a bromine atom, connected to an ethynyl group via a silicon bridge. This unique architecture allows for multiple reaction pathways, including click chemistry reactions such as the copper-catalyzed azide-alkyne cycloaddition (CuAAC). The trimethylsilane group provides steric protection while enabling controlled deprotection under specific conditions, a critical feature in drug discovery workflows.

Recent research in biomolecular synthesis has demonstrated the utility of this compound in the preparation of peptide-based therapeutics. A 2023 study published in Organic & Biomolecular Chemistry reported its application in the synthesis of peptide mimetics with enhanced stability against enzymatic degradation. The ethynyl group acts as a bioorthogonal handle, facilitating site-specific conjugation with biomolecules such as antibodies or enzymes. This property is particularly valuable in immunotherapy and diagnostic imaging applications.

The CAS No. 2138379-75-4 compound has also shown promise in the development of small molecule inhibitors targeting specific protein-protein interactions. A 2024 publication in JACS Au described its role in the synthesis of allosteric modulators for G protein-coupled receptors (GPCRs). The bromocyclopropyl group provides a rigid scaffold that enhances the binding affinity of the resulting molecules, a key factor in drug efficacy optimization.

From a synthetic perspective, the ethynyltrimethylsilane moiety offers unique advantages in cross-coupling reactions. Researchers have successfully employed this compound in Suzuki-Miyaura coupling and Stille coupling reactions to introduce a variety of functional groups. The trimethylsilyl group serves as a protecting group that can be selectively removed under mild conditions, making it ideal for multistep synthesis sequences in complex molecule construction.

Recent advancements in computational chemistry have further expanded the applications of 2-(1-bromocyclopropyl)ethynyltrimethylsilane. Machine learning models trained on QSAR data have predicted its potential in the design of antibacterial agents and anti-cancer drugs. The three-membered cyclopropyl ring contributes to molecular rigidity, which is crucial for maintaining the structural integrity of bioactive molecules in biological environments.

Industrial applications of this compound are also gaining traction in the biopharmaceutical sector. Its ability to undergo click chemistry reactions has made it a preferred choice for conjugate drug development. A 2023 report from Pharmaceutical Research highlighted its use in creating PEGylated therapeutics with improved pharmacokinetic profiles. The ethynyl group enables efficient conjugation with polyethylene glycol (PEG), enhancing the solubility and circulation time of the final product.

Despite its many applications, the CAS No. 2138379-75-4 compound remains a subject of ongoing research in green chemistry. Efforts are being made to develop more sustainable synthetic routes to reduce the environmental impact of its production. Recent studies have focused on enzymatic catalysis and flow chemistry methods to achieve higher efficiency and lower waste generation in the synthesis of this important intermediate.

In conclusion, 2-(1-bromocyclopropyl)ethynyltrimethylsilane represents a versatile platform for the development of next-generation therapeutics. Its unique chemical structure enables a wide range of synthetic transformations, making it an essential tool in modern medicinal chemistry. As research in this area continues to evolve, the potential applications of this compound are expected to expand further, contributing to the advancement of pharmaceutical science and biotechnology.